Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate

• Molecular Formula: C29H28N2O4S
• Molecular Weight: 500.6 g/mol
• IUPAC Name: methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl]-(2-phenylacetyl)amino]benzoate
• InChI: InChI=1S/C29H28N2O4S/c1-4-25-27(21-13-17-24(18-14-21)35-5-2)30-29(36-25)31(26(32)19-20-9-7-6-8-10-20)23-15-11-22(12-16-23)28(33)34-3/h6-18H,4-5,19H2,1-3H3
• InChI Key: JCGVJLAAYGWFAF-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=CC=C(C=C2)C(=O)OC)C(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)OCC

Description

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate, also known as MET, is a synthetic compound that has gained attention in scientific research due to its potential use as a therapeutic agent. This compound belongs to the thiazole family and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate acts by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. HDACs are overexpressed in cancer cells, leading to the suppression of tumor suppressor genes. By inhibiting HDACs, Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate can restore the expression of these genes, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate has been found to have various biochemical and physiological effects. It can inhibit the growth of cancer cells, induce apoptosis, and inhibit the production of cytokines. It has also been found to have anti-inflammatory properties and can inhibit the activity of HDACs.

Advantages and Limitations for Lab Experiments

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, one of the limitations of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate is that it has not been extensively studied in clinical trials, and its potential side effects are not well understood.

Future Directions

There are several future directions for the study of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate. One potential area of research is the development of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate-based therapies for cancer. Another area of research is the study of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate's potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to understand the potential side effects of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate and its long-term safety.

Synthesis Methods

The synthesis of Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate involves the reaction of 4-(4-ethoxyphenyl)-5-ethyl-2-mercapto-1,3-thiazole with phenylacetyl chloride, followed by the reaction of the resulting compound with methyl 4-aminobenzoate. The final product is obtained through purification using column chromatography.

Scientific Research Applications

Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate has been extensively studied for its potential use in cancer therapy. Studies have shown that Methyl 4-[[4-(4-ethoxyphenyl)-5-ethyl-1,3-thiazol-2-yl](phenylacetyl)amino]benzoate can induce apoptosis (cell death) in cancer cells and inhibit tumor growth. It has also been found to have anti-inflammatory properties and can inhibit the production of cytokines, which are responsible for inflammation.